Cas no 39746-00-4 ((3aR,4S,5R,6aS)-4-(hydroxymethyl)-2-oxo-hexahydro-2H-cyclopenta[b]furan-5-yl benzoate)

• Product Name: (3aR,4S,5R,6aS)-4-(hydroxymethyl)-2-oxo-hexahydro-2H-cyclopenta[b]furan-5-yl benzoate
• CAS No: 39746-00-4
• MF: C₁₅H₁₆O₅
• MW: 276.284544944763
• MDL: MFCD00674102
• CID: 55089
• PubChem ID: 253659552
• Update Time: 2025-06-30

(3aR,4S,5R,6aS)-4-(hydroxymethyl)-2-oxo-hexahydro-2H-cyclopenta[b]furan-5-yl benzoate Chemical and Physical Properties

Names and Identifiers

• (-)-Corey Lactone Benzoate
• (-)-5-(benzoyloxy)hexahydro-4-(hydroxyme)-2H-cycl
• 5-(Benzoyloxy)hexahydro-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one(3aα,4α,5β,6aα)
• 5-(BENZOYLOXY) HEXAHYDRO-4-(HYDROXYMETHYL)-2H-CYCLOPENTA[B]FURAN-2-ONE
• (-) COREY LACTONE BENZOATE
• (-)-6Beta-Hydroxymethyl-7Alpha-benzoyloxy-cis-2-oxabicyclo[3.3.0]octan-3-one
• (-)-Corey lactone diol
• 2H-Cyclopenta[b]furan-2-one, 5-(benzoyloxy)hexahydro-4-(hydroxymethyl)-, (3aR,4S,5R,6aS)-
• Corey lactone
• (1S,5R,6S,7R)-6-hydroxymethyl-7-benzoyloxy-2-oxabicyclo[3.3.0]octan-3-one
• (3aR,4S,5R,6aS)-4-(Hydroxymethyl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl Benzoate
• (3aR,4S,5R,6aS)-5-(Benzoyloxy)hexahydro-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one
• (3aR,4S,5R,6aS)-5-benzoyloxy-4-(hydroxymet
• PGX 4
• (3aR,4S,5R,6aS)-(-)-5-(Benzoyloxy)-hexahydro-4(-hydroxymethyl)-2H-cyclopenta[b]furan-2-one
• (3aR,4S,5R,6aS)-4-(hydroxymethyl)-2-oxo-hexahydro-2H-cyclopenta[b]furan-5-yl benzoate
• AS-16023
• HY-20003
• [(3aR,4S,5R,6aS)-4-(hydroxymethyl)-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] benzoate
• MFCD00674102
• DTXSID90960341
• AC-6091
• SCHEMBL2973096
• Corey lactone benzoate
• (3aR,4S, 5R,6aS)-4-(hydroxymethyl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl benzoate
• 39746-00-4
• (3aR,4S,5R,6aS)-4-(Hydroxymethyl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-ylbenzoate
• rel-(3aR,4S,5R,6aS)-4-(Hydroxymethyl)-2-oxohexahydro-2H-cyclopenta[b]furan-5-yl benzoate
• (3aR,4S,5R,6aS)-5-(Benzoyloxy)hexahydro-4-(hydroxymethyl)-2H-cyclopentafuran-2-one
• OBRRYUZUDKVCOO-FVCCEPFGSA-N
• C2605
• CS-0003842
• 2H-Cyclopenta[b]furan-2-one,5-(benzoyloxy)hexahydro-4-(hydroxymethyl)-, (3aR,4S,5R,6aS)-
• 81244-64-6
• (1S,5R,6S,7R)-7-benzoyloxy-6-hydroxymethyl-2-oxabicyclo[3.3.0]octan-3-one
• AKOS024462902
• (3AR,4S,5R,6AS)-4-(HYDROXYMETHYL)-2-OXO-HEXAHYDROCYCLOPENTA[B]FURAN-5-YL BENZOATE
• (3aR,4S,5R,6aS)-5-(Benzoyloxy)hexahydro-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one; [3aR-(3aalpha,4alpha,5beta,6aalpha)]-5-(Benzoyloxy)hexahydro-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one; PGX 4;

• MDL： MFCD00674102
• Inchi： 1S/C15H16O5/c16-8-11-10-6-14(17)19-12(10)7-13(11)20-15(18)9-4-2-1-3-5-9/h1-5,10-13,16H,6-8H2/t10-,11-,12+,13-/m1/s1
• InChI Key： OBRRYUZUDKVCOO-FVCCEPFGSA-N
• SMILES： O1C(C[C@H]2[C@@H]1C[C@H]([C@@H]2CO)OC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 276.10000
• Monoisotopic Mass: 276.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.8

Experimental Properties

• Color/Form: Not available
• Density: 1.2379 (rough estimate)
• Melting Point: 118.0 to 122.0 deg-C
• Boiling Point: 481.9°C at 760 mmHg
• Flash Point: 183.3±18.1 °C
• Refractive Index: 1.5000 (estimate)
• PSA: 72.83000
• LogP: 1.15590
• Solubility: Not available
• Specific Rotation: -80 º (c=0.8, CHCl3 25 ºC)

(3aR,4S,5R,6aS)-4-(hydroxymethyl)-2-oxo-hexahydro-2H-cyclopenta[b]furan-5-yl benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R22
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature(BD42858)
• Risk Phrases：R22
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters